Cas no 1251617-58-9 (N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine)

N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine is a specialized naphthyridine derivative featuring a morpholine-4-carbonyl substituent, which enhances its potential as a bioactive intermediate in medicinal chemistry. The compound's structure combines a 1,8-naphthyridine core with an ethylphenyl amine group, offering unique electronic and steric properties for targeted applications. Its morpholine moiety contributes to improved solubility and bioavailability, making it a valuable scaffold for drug discovery. The presence of a methyl group at the 7-position further modulates reactivity and binding affinity. This compound is suited for research in kinase inhibition or other therapeutic areas requiring precise molecular interactions. Its well-defined structure ensures reproducibility in synthetic and pharmacological studies.

N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine structure

1251617-58-9 structure

Product Name:N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine

CAS No:1251617-58-9

MF:C₂₂H₂₄N₄O₂

MW:376.451564788818

CID:5396661

Update Time:2025-06-03

N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

- [4-(3-ethylanilino)-7-methyl-1,8-naphthyridin-3-yl]-morpholin-4-ylmethanone
- N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine
- Inchi： 1S/C22H24N4O2/c1-3-16-5-4-6-17(13-16)25-20-18-8-7-15(2)24-21(18)23-14-19(20)22(27)26-9-11-28-12-10-26/h4-8,13-14H,3,9-12H2,1-2H3,(H,23,24,25)
- InChI Key： OZBYCGZTRLEMBN-UHFFFAOYSA-N
- SMILES： C(C1=C(NC2=CC=CC(CC)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCOCC1)=O

N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-2639-2μmol	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-2639-5μmol	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-2639-10μmol	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	10μmol	$69.0	2023-09-10
Life Chemicals	F3406-2639-20μmol	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	20μmol	$79.0	2023-09-10
Life Chemicals	F3406-2639-1mg	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	1mg	$54.0	2023-09-10
Life Chemicals	F3406-2639-2mg	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	2mg	$59.0	2023-09-10
Life Chemicals	F3406-2639-3mg	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	3mg	$63.0	2023-09-10
Life Chemicals	F3406-2639-4mg	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	4mg	$66.0	2023-09-10
Life Chemicals	F3406-2639-5mg	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	5mg	$69.0	2023-09-10
Life Chemicals	F3406-2639-10mg	N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine	1251617-58-9	10mg	$79.0	2023-09-10

N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine

Comprehensive Overview of N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251617-58-9)

N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine, with the CAS number 1251617-58-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,8-naphthyridine derivatives, a class known for its diverse biological activities and applications in drug discovery. The presence of a morpholine-4-carbonyl moiety and an ethylphenyl group in its structure enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine due to their potential role in modulating protein-protein interactions and enzymatic activity. The compound's unique structural features make it a candidate for further exploration in cancer therapy, neurodegenerative diseases, and inflammatory disorders.

The synthesis of CAS 1251617-58-9 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in peer-reviewed journals. Its molecular weight and lipophilicity are critical parameters for drug-likeness, aligning with the Lipinski's Rule of Five, a benchmark in medicinal chemistry. These properties make it a promising lead compound for optimizing bioavailability and target specificity.

From an industrial perspective, N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD). Its compatibility with computational modeling tools, such as molecular docking and QSAR analysis, further underscores its utility in modern drug development pipelines. Researchers frequently query its solubility, stability, and metabolic pathways, reflecting the compound's relevance in preclinical studies.

Environmental and safety considerations are also paramount when handling CAS 1251617-58-9. While it is not classified as hazardous under current regulations, proper laboratory practices and waste disposal protocols must be followed to ensure compliance with REACH and OSHA guidelines. The compound's ecotoxicity profile remains an area of ongoing investigation, particularly in light of the growing emphasis on green chemistry principles.

In summary, N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine represents a versatile and scientifically valuable compound with broad applications in biomedical research. Its structural complexity and functional groups position it as a key player in the quest for next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery innovation and personalized medicine.